Cas no 1203304-72-6 (N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide)

• Product Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
• CAS No: 1203304-72-6
• MF: C₁₆H₁₆N₄O₄S
• MW: 360.387641906738
• CID: 5880694
• Update Time: 2025-07-09

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetamide, N-(6-ethoxy-2-benzothiazolyl)-1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide

• Inchi： 1S/C16H16N4O4S/c1-3-24-9-4-5-11-12(6-9)25-16(18-11)19-13(21)7-10-8(2)17-15(23)20-14(10)22/h4-6H,3,7H2,1-2H3,(H,18,19,21)(H2,17,20,22,23)
• InChI Key： QGZICXQDZXRDLD-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(CC(NC2=NC3=CC=C(OCC)C=C3S2)=O)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide

Professional Introduction to N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS No 1203304-72-6)

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide, identified by its CAS number 1203304-72-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in medicinal chemistry.

The structural framework of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide incorporates two key pharmacophoric units: the benzothiazole moiety and the pyrimidine derivative. The benzothiazole ring system is well-known for its presence in numerous bioactive molecules, exhibiting a wide range of pharmacological properties. Specifically, the 6-ethoxy substituent on the benzothiazole ring enhances its solubility and metabolic stability, which are critical factors in drug design. The pyrimidine component, characterized by a 6-methyl group and a 2,4-dioxo structure, contributes to the molecule's interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in developing novel compounds that combine the advantages of benzothiazole and pyrimidine derivatives. The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide represents an effort to explore this synergy. Preliminary studies have suggested that this compound exhibits promising activities in various biological assays. For instance, it has shown potential inhibitory effects on certain kinases and other enzymes implicated in inflammatory and proliferative pathways.

The pharmacological profile of N-(6-ethoxy-benzothiazol-2-yl)-N(beta-aminoethylidene)-N(methyl)-5-pyrimidinemethanone) has been further investigated in cellular models. These studies have highlighted its ability to modulate signaling pathways associated with cancer cell proliferation and survival. The presence of the dioxo-substituted pyrimidine moiety appears to be particularly important for these interactions. Additionally, the compound's interaction with biological targets suggests that it may have therapeutic applications in conditions such as cancer and inflammatory diseases.

The synthetic route to N-(6-hydroxybenzothiazol-yloxycarboxamido)-N'-methylidenemalononitrile involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high regioselectivity. Key steps include condensation reactions between appropriately substituted benzothiazoles and malononitrile derivatives under controlled conditions. The use of protecting groups ensures that functional groups are selectively modified without affecting other parts of the molecule. This synthetic strategy underscores the compound's feasibility for large-scale production and further derivatization.

Electrophysiological studies have also been conducted to evaluate the potential effects of N-(6-hydroxybenzothiazol-yloxycarboxamido)-N'-methylidenemalononitrile on ion channels and receptors. Initial findings indicate that it may interact with certain voltage-gated channels without significant toxicity at therapeutic concentrations. This finding is particularly intriguing given the growing interest in targeting ion channels for treating neurological disorders.

The computational modeling of N-(6-hydroxybenzothiazol-yloxycarboxamido)-N'-methylidenemalononitrile has provided valuable insights into its binding mode with biological targets. Molecular dynamics simulations have revealed that the compound adopts specific conformations that enhance its affinity for target proteins. These simulations have guided efforts to optimize its structure for improved potency and selectivity.

In conclusion, N-(N-(6-hydroxybenzothiazolyloxycarboxamido)-N'-methylidenemalononitrile (CAS No 1203304:>72) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation in drug discovery programs targeting cancer and inflammatory diseases.